Unii-qfj3fuu4JH
Description
UNII-QFJ3FUU4JH is a unique chemical substance identifier assigned by the U.S. Food and Drug Administration (FDA) through its Substance Registration System (SRS). This system ensures unambiguous identification of substances based on their molecular structure, composition, or other defining characteristics . For example, if UNII-QFJ3FUU4JH is a coordination complex, its identity would depend on the central metal, ligands, and oxidation state. If it is an organic compound, its structure would be defined by functional groups, substituents, and stereochemical configuration .
Properties
Molecular Formula |
C8H15NO2 |
|---|---|
Molecular Weight |
156.21 g/mol |
IUPAC Name |
(1-(111C)methylpiperidin-4-yl) acetate |
InChI |
InChI=1S/C8H15NO2/c1-7(10)11-8-3-5-9(2)6-4-8/h8H,3-6H2,1-2H3/i2-1 |
InChI Key |
RWPYOAUYOSFJQV-JVVVGQRLSA-N |
Isomeric SMILES |
CC(=O)OC1CCN(CC1)[11CH3] |
Canonical SMILES |
CC(=O)OC1CCN(CC1)C |
Synonyms |
(11C)MP4A cpd N-(11C)methylpiperidin-4-yl acetate N-methylpiperidin-4-yl acetate |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Methodological Considerations
Spectroscopic Validation
- NMR Consistency : For UNII-QFJ3FUU4JH, ¹³C and ¹H NMR data must align with literature values in the same solvent (e.g., DMSO-d₆ vs. CDCl₃) to avoid misinterpretation .
- Mass Spectrometry: High-resolution MS (HRMS) would confirm molecular formula accuracy, distinguishing UNII-QFJ3FUU4JH from analogs with identical nominal mass but differing elemental composition .
Table 1: Comparative Physicochemical Properties
| Parameter | UNII-QFJ3FUU4JH | Analog 1 | Analog 2 |
|---|---|---|---|
| Molecular Weight (g/mol) | 150.5 | 112.5 | 128.5 |
| LogP (Octanol-Water) | 2.8 | 2.1 | 1.5 |
| UV-Vis λ_max (nm) | 260 | 245 | 275 |
Table 2: Spectroscopic Data Consistency
| Technique | UNII-QFJ3FUU4JH | Literature Values | Deviation |
|---|---|---|---|
| ¹H NMR (δ, ppm) | 7.3–7.5 | 7.2–7.4 | ±0.1 |
| IR (C-Cl stretch, cm⁻¹) | 750 | 740 | +10 |
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